Cas no 840463-11-8 ((5Z)-3-(3-fluorophenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one)

(5Z)-3-(3-fluorophenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one structure
840463-11-8 structure
Product Name:(5Z)-3-(3-fluorophenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
CAS No:840463-11-8
MF:C15H9FN2OS2
MW:316.373163938522
CID:6113014
PubChem ID:1886391
Update Time:2023-12-13

(5Z)-3-(3-fluorophenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • (5Z)-3-(3-fluorophenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
    • (5Z)-3-(3-fluorophenyl)-5-(pyridin-2-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
    • 4-Thiazolidinone, 3-(3-fluorophenyl)-5-(2-pyridinylmethylene)-2-thioxo-
    • (Z)-3-(3-fluorophenyl)-5-(pyridin-2-ylmethylene)-2-thioxothiazolidin-4-one
    • 3-(3-Fluorophenyl)-5-(pyridin-2-ylmethylene)-2-thioxothiazolidin-4-one
    • F1668-0171
    • (5Z)-3-(3-fluorophenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
    • 840463-11-8
    • AKOS002229677
    • Inchi: 1S/C15H9FN2OS2/c16-10-4-3-6-12(8-10)18-14(19)13(21-15(18)20)9-11-5-1-2-7-17-11/h1-9H
    • InChI Key: LCPBDAYLCQXUKF-UHFFFAOYSA-N
    • SMILES: S1C(=CC2=NC=CC=C2)C(=O)N(C2=CC=CC(F)=C2)C1=S

Computed Properties

  • Exact Mass: 316.01403342g/mol
  • Monoisotopic Mass: 316.01403342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 90.6Ų

Experimental Properties

  • Density: 1.50±0.1 g/cm3(Predicted)
  • Boiling Point: 470.8±55.0 °C(Predicted)
  • pka: 0.96±0.19(Predicted)

(5Z)-3-(3-fluorophenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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(5Z)-3-(3-fluorophenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Related Literature

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